4-Amino-2-(2,2,2-trifluoroethyl)isoxazolidin-3-one hydrochloride

• IUPAC Name: 4-amino-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-3-one;hydrochloride
• InChI: InChI=1S/C5H7F3N2O2.ClH/c6-5(7,8)2-10-4(11)3(9)1-12-10;/h3H,1-2,9H2;1H
• InChI Key: MKGBZDJQRPOOCF-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(O1)CC(F)(F)F)N.Cl
• Molecular Formula: C5H8ClF3N2O2
• Molecular Weight: 220.58 g/mol
• CAS No.: 2171720-85-5

Description

4-Amino-2-(2,2,2-trifluoroethyl)isoxazolidin-3-one hydrochloride is a useful research compound. Its molecular formula is C5H8ClF3N2O2 and its molecular weight is 220.58. The purity is usually 95%.
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Scientific Research Applications

1. Use in Controlled Release of Fragrant Aldehydes and Ketones

4-Amino-2-(2,2,2-trifluoroethyl)isoxazolidin-3-one hydrochloride has been studied for its potential as a hydrolytically cleavable precursor in the controlled release of fragrant aldehydes and ketones. This application involves the preparation of profragrances by treating carbonyl compounds with amino acid amines. This technology is relevant in fields requiring the controlled release of volatile compounds, such as in fragrances and odor masking agents (Trachsel et al., 2012).

2. Asymmetric Synthesis of α-Trifluoromethylthio-β-Amino Acids

The compound is also utilized in the asymmetric synthesis of α-trifluoromethylthio-β-amino acids under phase transfer catalysis. These acids, containing a trifluoromethylthiolated quaternary chiral carbon, have promising applications in biochemistry and medicinal chemistry due to their unique structural properties (Capaccio et al., 2019).

3. Synthesis of Isoxazolidines

Isoxazolidines, including those derived from this compound, are valuable in organic synthesis, drug discovery, and chemical biology. They are synthesized through copper-catalyzed aminooxygenation and have applications in creating complex molecules and biologically active compounds (Karyakarte et al., 2012).

4. Development of Bioactive Compounds

This chemical is also pivotal in the development of bioactive compounds, leveraging the unique scaffold of the isoxazolidine ring. It serves as a starting block for preparing natural compounds and exhibits potential in mimicking nucleosides, carbohydrates, and amino acids, which is significant in medicinal chemistry (Berthet et al., 2016).

5. Synthesis of Heterocyclic Compounds

Its role extends to the synthesis of various heterocyclic compounds, demonstrating its versatility and importance in organic chemistry and drug development. This includes the synthesis of compounds like 2-amino-3-fluorobenzoic acid and novel 2-amino-4-aryl-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazoles, which have potential applications in medicinal chemistry and drug development (Kollmar et al., 2003; Hranjec et al., 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.